Cas no 1211588-45-2 (2-Chloro-5-fluoropyrimidine-4-carboxylic acid)

• Product Name: 2-Chloro-5-fluoropyrimidine-4-carboxylic acid
• CAS No: 1211588-45-2
• MF: C₅H₂ClFN₂O₂
• MW: 176.53298330307
• CID: 2854231
• Update Time: 2023-08-10

2-Chloro-5-fluoropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-fluoropyrimidine-4-carboxylic acid
• 2-chloro-5-fluoro-4-pyrimidinecarboxylic acid
• 2-Chloro-5-fluoropyrimidine-4-carboxylic acid

• Inchi： 1S/C5H2ClFN2O2/c6-5-8-1-2(7)3(9-5)4(10)11/h1H,(H,10,11)
• InChI Key： DDCOSFCREKKHNG-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C(=O)O)=N1)F

Computed Properties

• Exact Mass: 175.9788832 g/mol
• Monoisotopic Mass: 175.9788832 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.1
• Molecular Weight: 176.53